Cas no 297-91-6 (Pregn-4-en-18-al,21-(acetyloxy)-11-hydroxy-3,20-dioxo-, (11b)-)

• Product Name: Pregn-4-en-18-al,21-(acetyloxy)-11-hydroxy-3,20-dioxo-, (11b)-
• CAS No: 297-91-6
• MF: C₂₃H₃₀O₆
• MW: 402.480707645416
• CID: 263026
• PubChem ID: 101637
• Update Time: 2025-04-19

Pregn-4-en-18-al,21-(acetyloxy)-11-hydroxy-3,20-dioxo-, (11b)- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-18-al,21-(acetyloxy)-11-hydroxy-3,20-dioxo-, (11b)-
• AC1L2SNS
• AG-F-00295
• AR-1A0428
• CTK4G5208
• D-Aldosteron-21-acetat
• EINECS 221-250-9
• KB-166740
• KST-1A3744
• SureCN9488523
• D-ALDOSTERONE 21-ACETATE
• WLN: T5 G6 F66 B5 A 1B S BX DO JV KUTJ CQ G1 SV1OV1
• SCHEMBL6198482
• ALDOSTERONE ACETATE, D-
• d-Aldosterone acetate
• RH7JOB7P70
• Aldosterone monoacetate, D-
• Aldosterone, monoacetate
• HCJKXXMOOMBBPY-IEJDVFFQSA-N
• aldosterone acetate
• Aldosterone monoacetate
• NSC 73857
• NSC-73857
• NSC73857
• Pregn-4-en-18-al,20-dioxo-, (11.beta.)-
• Pregn-4-en-18-al, 21-(acetyloxy)-11-hydroxy-3,20-dioxo-, (11.beta.)-
• 29591-89-7
• UNII-RH7JOB7P70
• 297-91-6
• ALDOSTERONE, 21-ACETATE
• DTXSID701043375
• Pregn-4-en-18-al, 11,21-dihydro-3,20-dioxo-, monoacetate, (11beta)-
• Q27288120
• [2-[(8S, 9S, 10R, 11S, 13R, 14S, 17S)-13-formyl-11-hydroxy-10-methyl-3-oxo-1, 2, 6, 7, 8, 9, 11, 12, 14, 15, 16, 17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• Pregn-4-en-18-al, 21-(acetyloxy)-11-hydroxy-3,20-dioxo-, (11beta)-
• ALDO A

• Inchi： 1S/C23H30O6/c1-13(25)29-11-20(28)18-6-5-17-16-4-3-14-9-15(26)7-8-22(14,2)21(16)19(27)10-23(17,18)12-24/h9,12,16-19,21,27H,3-8,10-11H2,1-2H3/t16-,17-,18+,19-,21+,22-,23+/m0/s1
• InChI Key： HCJKXXMOOMBBPY-IEJDVFFQSA-N
• SMILES： O[C@H]1C[C@]2(C=O)[C@@H](C(COC(C)=O)=O)CC[C@H]2[C@@H]2CCC3=CC(CC[C@]3(C)[C@H]21)=O

Computed Properties

• Exact Mass: 402.204
• Monoisotopic Mass: 402.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 577.6°Cat760mmHg
• Flash Point: 197.5°C
• PSA: 97.74000
• LogP: 2.41650